4-Bromobutyronitrile
4-Bromobutyronitrile
Brand Name:
Vulcanchem
CAS No.:
1253-67-4
VCID:
VC20959487
InChI:
InChI=1S/C24H33NO5/c1-6-13-25(16-24(7-2,17-26)19-11-9-8-10-12-19)23(27)18-14-20(28-3)22(30-5)21(15-18)29-4/h8-12,14-15,26H,6-7,13,16-17H2,1-5H3
SMILES:
C(CC#N)CBr
Molecular Formula:
C24H33NO5
Molecular Weight:
415.5 g/mol
4-Bromobutyronitrile
CAS No.: 1253-67-4
Cat. No.: VC20959487
Molecular Formula: C24H33NO5
Molecular Weight: 415.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1253-67-4 |
|---|---|
| Molecular Formula | C24H33NO5 |
| Molecular Weight | 415.5 g/mol |
| IUPAC Name | N-[2-(hydroxymethyl)-2-phenylbutyl]-3,4,5-trimethoxy-N-propylbenzamide |
| Standard InChI | InChI=1S/C24H33NO5/c1-6-13-25(16-24(7-2,17-26)19-11-9-8-10-12-19)23(27)18-14-20(28-3)22(30-5)21(15-18)29-4/h8-12,14-15,26H,6-7,13,16-17H2,1-5H3 |
| Standard InChI Key | CNBMGHRDCCWIOB-UHFFFAOYSA-N |
| SMILES | C(CC#N)CBr |
| Canonical SMILES | CCCN(CC(CC)(CO)C1=CC=CC=C1)C(=O)C2=CC(=C(C(=C2)OC)OC)OC |
| Boiling Point | 206.0 °C |
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